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Introduction
Imazamox is a systemic herbicide belonging to the imidazolinone class.[1][2] Its mode of

action is the inhibition of the enzyme acetohydroxyacid synthase (AHAS), also known as

acetolactate synthase (ALS).[1][2] This enzyme is essential for the biosynthesis of the

branched-chain amino acids valine, leucine, and isoleucine in plants and microorganisms.[1][2]

[3] Because this metabolic pathway is absent in animals, imazamox exhibits a high degree of

selectivity, posing a low toxicity risk to most non-target animal species.[1][4] This guide

provides a comprehensive overview of the effects of imazamox on a range of non-target

organisms, supported by quantitative data, detailed experimental protocols, and visualizations

of key pathways and workflows.

Effects on Aquatic Organisms
Imazamox is generally considered to have low toxicity to aquatic animals but can be toxic to

non-target aquatic plants.

Aquatic Animals: Fish and Invertebrates
Studies have consistently shown that imazamox is practically non-toxic to both freshwater and

estuarine fish and invertebrates on an acute exposure basis.[1] In many studies, no mortality
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was observed at the highest concentrations tested, preventing the determination of LC50

values.[1]

Table 1: Acute and Chronic Toxicity of Imazamox to Aquatic Animals

Species Test Type Endpoint Value (mg/L) Reference

Rainbow Trout

(Oncorhynchus

mykiss)

Acute NOAEC 122 [1]

Sheepshead

Minnow

(Cyprinodon

variegatus)

Acute NOAEC 94.2 [1]

Bluegill Sunfish

(Lepomis

macrochirus)

Bioconcentration
BCF (inedible

tissue)
<1X [1]

Daphnia magna

(Water Flea)
Acute NOEC 115 [1]

Daphnia magna

(Water Flea)
Chronic (21-day) NOEC 137 [1]

Mysid Shrimp

(Americamysis

bahia)

Acute NOEC 89.3 [1]

Hypogean

Copepods
Acute LC50 199.23 [1]

Epigean

Copepods
Acute LC50 232.44 [1]

Experimental Protocol: Fish Acute Toxicity Test
(Following OECD 203)
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A standard fish acute toxicity test is conducted to determine the concentration of a substance

that is lethal to 50% of the test fish population (LC50) over a short period, typically 96 hours.

Preparation Phase Exposure Phase (96 hours) Data Analysis

Select Test Fish
(e.g., Rainbow Trout)

Acclimate Fish
(min. 12 days)

Introduce Fish to
Test Chambers

Prepare Test Solutions
(Imazamox dilutions + Control)

Monitor Water Quality
(pH, DO, Temp)

Observe Mortality and
Abnormal Behavior

Calculate LC50
(e.g., Probit analysis)

Determine NOEC

Click to download full resolution via product page

Figure 1: Workflow for a standard fish acute toxicity test (OECD 203).

Aquatic Plants
In contrast to its low toxicity to aquatic fauna, imazamox can be highly toxic to some non-target

aquatic vascular plants.

Table 2: Toxicity of Imazamox to Aquatic Plants
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Species Test Duration Endpoint Value (mg/L) Reference

Duckweed

(Lemna gibba)
14-day EC50 0.011 [1]

Duckweed

(Lemna gibba)
14-day NOEC 0.0045 [1]

Duckweed

(Lemna minor)
4-day EC50 0.055 [1]

Duckweed

(Lemna minor)
7-day EC50 0.029 [1]

Unicellular Algae

and Diatoms
-

No Adverse

Effects up to
0.040 [1]

Green Algae Chronic
Predicted

NOEC/LOEC
5.1 [1]

Effects on Terrestrial Organisms
Imazamox generally exhibits low toxicity to terrestrial animals, while its effects on soil

microorganisms can be transient.

Terrestrial Invertebrates
Honey Bees: Acute contact studies indicate that imazamox is practically non-toxic to honey

bees. The LD50 is greater than 0.025 mg a.i. per bee.[1]

Earthworms: Imazamox is considered to be of low toxicity to earthworms.

Experimental Protocol: Earthworm Acute Toxicity Test
(Following OECD 207)
This test evaluates the acute toxicity of a substance to earthworms (Eisenia fetida) in artificial

soil over a 14-day period.
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Test Setup Exposure (14 days) Endpoint Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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